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Compound Name: Cyclooctanecarboxylic acid
CAS No.: 4103-15-5
Cat. No.: B1269089
Get Quote
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This guide provides a detailed overview of the essential safety and handling precautions for
Cyclooctanecarboxylic acid. Designed for researchers, scientists, and professionals in drug
development, this document synthesizes known hazard information with established laboratory
safety protocols to ensure the safe and effective use of this compound.

Introduction to Cyclooctanecarboxylic Acid: A Profile

Cyclooctanecarboxylic acid (CAS No: 4103-15-5) is an organic compound characterized by a
cyclooctane ring substituted with a carboxylic acid functional group. Its unique eight-membered
ring structure makes it a valuable intermediate in various fields of organic synthesis, including
the development of novel pharmaceutical agents and specialty materials. The reactivity of the
carboxylic acid group, combined with the conformational flexibility of the cyclooctane moiety,
presents specific handling challenges. A thorough understanding of its hazard profile is
paramount for mitigating risks in a laboratory or manufacturing setting.

Due to a lack of a comprehensive, publicly available Safety Data Sheet (SDS), this guide
synthesizes direct GHS classification data with safety principles derived from structurally similar

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1269089#bc-rfq
https://www.benchchem.com/product/b1269089/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-cyclooctanecarboxylic-acid
https://www.benchchem.com/product/b1269089/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-cyclooctanecarboxylic-acid
https://www.benchchem.com/product/b1269089/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-cyclooctanecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

cycloalkanecarboxylic acids. This approach provides a robust framework for safe handling,
grounded in established chemical safety paradigms.

Hazard Identification and Risk Assessment

Based on available GHS classifications, Cyclooctanecarboxylic acid is a hazardous
substance requiring careful management.[1] The primary risks are associated with its corrosive
and irritant properties.

GHS Classification Summary[1]
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Causality of Hazards:

o Corrosivity and Irritation: The carboxylic acid moiety (-COOH) is the primary driver of these
hazards. It can readily donate a proton, leading to acidic irritation or burns upon contact with
skin, eyes, and mucous membranes. The risk of serious, irreversible eye damage is
particularly high.

» Respiratory Irritation: As a solid, the compound can form dusts that, if inhaled, can irritate the
respiratory tract. Vapors, if generated at elevated temperatures, would pose a similar risk.
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is critical. Engineering controls should be the
primary line of defense, supplemented by appropriate PPE.

3.1. Engineering Controls

o Ventilation: All handling of Cyclooctanecarboxylic acid should occur in a well-ventilated
area. A certified chemical fume hood is mandatory when handling powders, generating dust,
or when there is a potential for aerosolization.[2]

o Safety Stations: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[2]

3.2. Personal Protective Equipment (PPE)

The selection of PPE is dictated by the identified hazards of skin irritation and severe eye
damage.

o Eye and Face Protection: Chemical safety goggles are mandatory.[3] Given the risk of
serious eye damage (H318), a full-face shield should be worn in conjunction with goggles,
especially when handling larger quantities or during procedures with a high splash potential.

[2]
¢ Skin Protection:

o Gloves: Chemically resistant gloves are required. Nitrile or neoprene gloves are generally
suitable, but it is crucial to consult the glove manufacturer's compatibility data. Dispose of
gloves immediately after contamination.

o Lab Coat: A standard lab coat should be worn, fully buttoned, to protect against incidental
skin contact. For larger-scale operations, a chemically resistant apron or suit may be
necessary.

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits or if dust is generated, a NIOSH-approved particulate
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respirator (e.g., N95) or a higher-level respirator should be used.[2]
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Caption: Step-by-step workflow for responding to a spill.
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Fire-Fighting and Disposal

6.1. Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, foam, water spray, or carbon dioxide (CO2).
[4]* Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide and
carbon dioxide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear. [5] 6.2. Disposal Considerations

» Disposal of Cyclooctanecarboxylic acid and its containers must be handled as hazardous
waste.

 All disposal practices must comply with federal, state, and local environmental regulations.

e Do not dispose of the material down the drain or into the environment. [6]Engage a licensed
professional waste disposal service to manage chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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